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Compound of Interest

Compound Name: SKI II

Cat. No.: B1682081 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and operational

integrity. This guide provides essential, step-by-step procedures for the safe disposal of

Sphingosine Kinase Inhibitor 2 (SKI II), a compound used in cellular and molecular research.

Adherence to these guidelines will help ensure the safety of laboratory personnel and

compliance with environmental regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the specific Safety Data

Sheet (SDS) provided by the manufacturer of your SKI II reagent. While this guide provides

general procedures, the SDS will contain detailed information specific to the formulation in use.

Always handle SKI II in a designated area, such as a chemical fume hood, to minimize

inhalation exposure.[1] Personal Protective Equipment (PPE), including chemical-impermeable

gloves (e.g., nitrile or neoprene), tightly fitting safety goggles or a face shield, and a long-

sleeved laboratory coat, must be worn at all times to prevent skin and eye contact.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to the

handling and disposal of SKI II.
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Property Value Source

Chemical Formula C₁₅H₁₁ClN₂OS [2]

Molecular Weight 302.8 g/mol [2]

Appearance Crystalline solid [2]

Solubility
Soluble in DMSO and DMF

(~20 mg/ml)
[2]

Storage Temperature -20°C

Step-by-Step Disposal Protocol
The disposal of SKI II must be managed as hazardous chemical waste in accordance with all

applicable local, state, and federal regulations.[3][4][5] Under no circumstances should SKI II
be disposed of down the drain or in regular trash receptacles.

I. Waste Segregation and Collection:

Designate a Waste Container: Use a clearly labeled, leak-proof container made of a material

compatible with chemical waste. The container should be designated specifically for "SKI II
and related contaminated materials."

Solid Waste:

Carefully collect any unused or expired SKI II powder.

Place contaminated materials such as weigh boats, pipette tips, and gloves into the

designated waste container.

Liquid Waste:

Collect any solutions containing SKI II in a separate, clearly labeled, and sealed container.

Do not mix SKI II waste with other chemical waste streams, especially strong oxidizing

agents.[5]
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II. Container Management:

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Sphingosine Kinase Inhibitor 2," the CAS number "312636-16-1," and the

associated hazards (e.g., "Toxic," "Irritant").

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area

away from incompatible materials.

III. Disposal of Empty Containers:

Decontamination: Empty SKI II containers are also considered hazardous waste. They must

be triple-rinsed with a suitable solvent (such as the solvent used to dissolve the SKI II).

Rinsate Collection: The rinsate from the triple-rinse procedure must be collected and

disposed of as liquid hazardous waste.

Final Disposal: After triple-rinsing, the defaced or removed label container can be disposed

of according to your institution's guidelines for decontaminated labware.

IV. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

hazardous waste management provider to schedule a pickup for the collected SKI II waste.

Provide all necessary documentation as required by your institution and the waste disposal

vendor.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of SKI II.
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SKI II Disposal Workflow
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Workflow for the safe disposal of SKI II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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